Octyl 2-chloropropanoate

• Molecular Formula: C11H21ClO2
• Molecular Weight: 220.73 g/mol
• IUPAC Name: octyl 2-chloropropanoate
• InChI: InChI=1S/C11H21ClO2/c1-3-4-5-6-7-8-9-14-11(13)10(2)12/h10H,3-9H2,1-2H3
• InChI Key: BGMYDZVCAOVIPM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC(=O)C(C)Cl

Description

Octyl 2-chloropropanoate is a useful research compound. Its molecular formula is C11H21ClO2 and its molecular weight is 220.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Racemic 2-chloropropionate octyl ester was prepared by reacting 130 gm (1.0 mol) of n-octanol with 127 gm (1.0 mol) of 2-chloropropionyl chloride in 240 ml of pyridine and 50 ml of tetrahydrofuran. The reaction was carried out for 24 hours after which the solution was washed with 100 ml of 1 N HCl and 100 ml of distilled water. 500 ml of ether was added, then washed with 3×500 ml of saturated solution of NaHCO3 and 500 ml of saturated solution of NaCl. The organic phase was finally dried over MgSO4. The total weight of 2-chloropropionate octyl ester obtained was 248 gm.

Synthesis routes and methods II

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